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Introduction

Angiogenesis, the formation of new blood vessels from pre-existing ones, is a critical process in
both normal physiological functions and pathological conditions such as tumor growth and
metastasis. The in vitro Matrigel tube formation assay is a widely used method to screen for
compounds that may promote or inhibit angiogenesis. This document provides a detailed
protocol for utilizing the Matrigel angiogenesis assay to evaluate the effects of Tanshinol B
(also known as Danshensu), a water-soluble active component isolated from Salvia miltiorrhiza.

Tanshinol B has been investigated for its potential anti-tumor activities, including its effects on
angiogenesis. Studies have shown that it can inhibit key processes in angiogenesis, such as
the migration and tube formation of human umbilical vein endothelial cells (HUVECS). The
primary mechanism of action appears to involve the downregulation of pro-angiogenic factors
like Vascular Endothelial Growth Factor (VEGF) and matrix metalloproteinases (MMPS).

Quantitative Data Summary
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Parameter Cell Line Concentration  Effect Reference
Significant
Tube Formation suppression of
HUVEC 4 pM [1]
Inhibition VEGF-induced
tube formation
Significant
suppression of
HUVEC 20 pM _ [1]
VEGF-induced
tube formation
Significant
Migration inhibition of
o HUVEC 0.5 uM _ [1]
Inhibition VEGF-induced
migration
Significant
inhibition of
HUVEC 5 uM _ [1]
VEGF-induced
migration
) Significant
Protein
_ B16F10 downregulation
Expression 5uM
) Melanoma Cells of MMP-2, MMP-
Downregulation
9, and VEGF
Significant
B16F10 downregulation
50 pM (1]
Melanoma Cells of MMP-2, MMP-
9, and VEGF
Experimental Protocols
Materials and Reagents
e Human Umbilical Vein Endothelial Cells (HUVECS)
e Endothelial Cell Growth Medium (EGM-2)
© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubmed.ncbi.nlm.nih.gov/20621088/
https://pubmed.ncbi.nlm.nih.gov/20621088/
https://pubmed.ncbi.nlm.nih.gov/20621088/
https://pubmed.ncbi.nlm.nih.gov/20621088/
https://pubmed.ncbi.nlm.nih.gov/20621088/
https://pubmed.ncbi.nlm.nih.gov/20621088/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

» Fetal Bovine Serum (FBS)

¢ Matrigel® Basement Membrane Matrix

e Tanshinol B (Danshensu)

o VEGF (Vascular Endothelial Growth Factor)

e Phosphate Buffered Saline (PBS)

e Trypsin-EDTA

e 96-well culture plates

» Pipettes and sterile tips

e Incubator (37°C, 5% CO2)

¢ Inverted microscope with a camera

Image analysis software (e.g., ImageJd)

Matrigel Angiogenesis Assay Protocol

o Matrigel Preparation:
o Thaw Matrigel overnight at 4°C.

o Using pre-cooled pipette tips, add 50 pL of Matrigel to each well of a pre-chilled 96-well
plate.

o Ensure even distribution of the Matrigel across the well surface.
o Incubate the plate at 37°C for 30-60 minutes to allow the Matrigel to solidify.
o Cell Preparation and Seeding:

o Culture HUVECs in EGM-2 medium until they reach 80-90% confluency.
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o Starve the cells in a basal medium (without growth factors) for 4-6 hours prior to the assay.
o Harvest the cells using Trypsin-EDTA and resuspend them in basal medium.

o Perform a cell count and adjust the cell suspension to a concentration of 2 x 10"5
cells/mL.

¢ Treatment with Tanshinol B:

o Prepare stock solutions of Tanshinol B in a suitable solvent (e.g., DMSO or sterile water)
and dilute to final concentrations (e.g., 0.5, 4, 5, 20 yuM) in basal medium.

o Prepare control groups:
» Negative Control: Basal medium only.

» Positive Control: Basal medium with a known pro-angiogenic factor like VEGF (e.g., 20
ng/mL).

o Add 100 pL of the cell suspension (2 x 10”4 cells) to each well of the Matrigel-coated
plate.

o Immediately add 100 uL of the prepared Tanshinol B dilutions or control solutions to the
respective wells.

e Incubation and Observation:
o Incubate the plate at 37°C in a 5% CO2 incubator for 6-18 hours.
o Monitor tube formation periodically using an inverted microscope.
e Quantification of Tube Formation:
o Capture images of the tube-like structures in each well.
o Quantify angiogenesis by measuring parameters such as:

» Total tube length
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= Number of branch points

= Number of loops

o Use image analysis software for accurate and reproducible quantification.

Visualizations
Experimental Workflow

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Preparation

Matrigel Coating

Solidify at 37°C

Treatment

HUVEC Preparation & Seeding Prepare Tanshinol B & Controls

Add to Wells

Ane%ysis

Incubate (6-18h)

:

Image Acquisition

[ Quantify Tube Formation ]

- J

Click to download full resolution via product page

Caption: Workflow for the Matrigel angiogenesis assay with Tanshinol B.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1194493?utm_src=pdf-body-img
https://www.benchchem.com/product/b1194493?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Tanshinol B Signaling Pathway in Angiogenesis
Inhibition

Tanshinol B

activates MMP-2, MMP-9

Endothelial Cell
Migration

Tube Formation

Angiogenesis

Click to download full resolution via product page

Caption: Proposed mechanism of Tanshinol B's anti-angiogenic effect.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Assay with Tanshinol B]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194493#matrigel-angiogenesis-assay-protocol-with-
tanshinol-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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